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Compound of Interest

Compound Name: CTPS1-IN-1

Cat. No.: B12370056

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring a safe laboratory environment and
maintaining environmental compliance. This document provides a comprehensive, step-by-step
guide for the proper disposal of CTPS1-IN-1, a potent cytidine 5'-triphosphate synthetase
(CTPS) inhibitor. Adherence to these procedures is critical for operational safety and
responsible chemical management.

Disclaimer: A specific Safety Data Sheet (SDS) for CTPS1-IN-1 is not readily available in the
public domain. The following guidelines are based on general best practices for the disposal of
hazardous laboratory chemicals and kinase inhibitors. It is imperative to consult your
institution's Environmental Health and Safety (EHS) department for specific protocols and
regulations.

Immediate Safety and Handling

Before commencing any disposal procedures, ensure you are familiar with the potential
hazards associated with CTPS1-IN-1. Always operate within a well-ventilated area, such as a
chemical fume hood, and utilize appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
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» Body Protection: A standard laboratory coat.

Step-by-Step Disposal Protocol

The disposal of CTPS1-IN-1 requires a systematic approach to waste segregation and
containment to prevent contamination and ensure safe handling.

o Waste Identification and Segregation: All materials that have come into direct contact with
CTPS1-IN-1 must be treated as hazardous chemical waste. This includes:

[¢]

Unused or expired solid CTPS1-IN-1.

o

Solutions containing CTPS1-IN-1, including stock solutions typically prepared in DMSO.[1]

o

Contaminated laboratory consumables such as pipette tips, tubes, vials, and flasks.

o

Contaminated PPE, including gloves.
e Solid Waste Disposal:

o Collect all solid waste, including contaminated consumables and PPE, in a dedicated and
clearly labeled hazardous waste container.

o The container should be made of a chemically compatible material and feature a secure,
tight-fitting lid.

o Label the container clearly as "Hazardous Chemical Waste" and specify the contents,
including "CTPS1-IN-1".

e Liquid Waste Disposal:
o Collect all liquid waste containing CTPS1-IN-1 in a sealed, leak-proof container.

o The container must be chemically compatible with the solvents used (e.g., glass for DMSO
solutions).

o Crucially, never dispose of liquid waste containing CTPS1-IN-1 down the drain.
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o Clearly label the liquid waste container as "Hazardous Chemical Waste" and list all
chemical components with their approximate concentrations (e.g., "CTPS1-IN-1 in
DMSQ").

e Decontamination of Glassware:

o For reusable glassware, rinse with a suitable solvent (e.g., ethanol or acetone) to remove
any residual CTPS1-IN-1.

o Collect the initial rinsate as hazardous liquid waste. Subsequent rinses should also be
collected as hazardous waste.

o After the initial solvent rinse, glassware can typically be washed with soap and water.

o Storage and Pickup:

[e]

Store all hazardous waste containers in a designated, secure area away from general
laboratory traffic.

[e]

Ensure that incompatible waste types are segregated to prevent accidental reactions.

o

Keep waste containers closed except when adding waste.

[¢]

Arrange for the timely pickup of hazardous waste by your institution's EHS department.

Chemical and Physical Properties of CTPS1-IN-1

The following table summarizes the known chemical and physical properties of CTPS1-IN-1.
This information is crucial for safe handling and for providing accurate details on hazardous
waste labels.
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Property Value Reference
Molecular Formula C20H19F3N603S:2 [1112]
Molecular Weight 512.53 g/mol [1][2]

CAS Number 2338811-71-3 [1][3]
Appearance Solid (powder) [1]
Solubility Soluble in DMSO (80 mg/mL) [1]

Storage (Solid) -20°C for 3 years [1]

Storage (In Solvent) -80°C for 1 year [1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of CTPS1-IN-1.
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Caption: Workflow for the safe disposal of CTPS1-IN-1.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12370056?utm_src=pdf-body-img
https://www.benchchem.com/product/b12370056?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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